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Compound of Interest

Compound Name: 1,2-Bis(sulfanyl)ethan-1-ol

Cat. No.: B15412327 Get Quote

Introduction

The compound specified as "1,2-Bis(sulfanyl)ethan-1-ol" (HS-CH(OH)-CH₂-SH) is not a

commonly recognized chemical entity with established physical and chemical data in the public

domain. It is likely a novel compound or a less common derivative. This guide provides a

comprehensive overview of two closely related and extensively studied compounds: 2-

Mercaptoethanol and 1,2-Ethanedithiol. These compounds share significant structural and

functional similarities with the requested molecule and are of considerable interest to

researchers, scientists, and drug development professionals. 2-Mercaptoethanol features a

single thiol and a single hydroxyl group, while 1,2-Ethanedithiol possesses two thiol groups.

Understanding their properties provides a strong predictive foundation for the behavior of

similar structures.

2-Mercaptoethanol (β-Mercaptoethanol)
2-Mercaptoethanol (also known as β-mercaptoethanol or BME) is a chemical compound with

the formula HOCH₂CH₂SH.[1][2][3] It is a bifunctional molecule containing both a hydroxyl and

a thiol group.[4] This structure makes it a potent reducing agent widely used in biochemical and

molecular biology applications to reduce disulfide bonds in proteins.[2][4][5][6][7]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Mercaptoethanol is presented in

the table below.
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Property Value References

Molecular Formula C₂H₆OS [1][8]

Molecular Weight 78.13 g/mol [1][4][9]

Appearance

Clear, colorless to light yellow

liquid with a strong, unpleasant

odor

[9][10][11]

Boiling Point 157-158 °C [1][2][8][10]

Melting Point -100 °C [1][10][12]

Density 1.114 g/cm³ at 20 °C [1][10][12]

Solubility
Miscible with water, alcohol,

ether, and benzene
[1][11]

pKa 9.643 - 9.72 [1][9][10]

Refractive Index (n₂₀/D) 1.4996 - 1.500 [1][10]

Vapor Pressure 1 mmHg at 20 °C [10][13]

Flash Point 68 °C (154 °F) [1]

Chemical Reactivity and Applications
2-Mercaptoethanol's primary chemical reactivity stems from its thiol group, which makes it a

potent reducing agent.[4][6] It is widely used to cleave disulfide bonds in proteins, thereby

denaturing them and disrupting their tertiary and quaternary structures.[2][5][7] This is a crucial

step in protein analysis techniques like SDS-PAGE.[3][11][13]

It also acts as a biological antioxidant, protecting cells from damage by scavenging hydroxyl

radicals and other reactive oxygen species.[1][2][4][6][14] In organic synthesis, it can react with

aldehydes and ketones to form oxathiolanes, which can serve as protecting groups.[7]

Experimental Protocols
Synthesis of 2-Mercaptoethanol
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2-Mercaptoethanol is synthesized industrially by the reaction of ethylene oxide with hydrogen

sulfide.[1][2][14]

Reaction: C₂H₄O + H₂S → HOCH₂CH₂SH

Procedure: This reaction is typically catalyzed by thiodiglycol or various zeolites.[14] The

reactants are passed through a catalytic bed at a controlled temperature and pressure to

yield 2-Mercaptoethanol.

Diagrams

Reaction of 2-Mercaptoethanol with a Disulfide Bond

Reactants

Products

Protein Disulfide Bond

2 x Protein-SH

Reduction

2 x HOCH₂CH₂SH

HOCH₂CH₂S-SCH₂CH₂OH

Oxidation

Click to download full resolution via product page

Caption: Reduction of a protein disulfide bond by 2-Mercaptoethanol.

1,2-Ethanedithiol
1,2-Ethanedithiol, also known as EDT or dithioglycol, is an organosulfur compound with the

formula HSCH₂CH₂SH.[15][16] It is a colorless liquid with a very strong and unpleasant odor.

[15] In organic synthesis, it is a common building block and an excellent ligand for metal ions.

[15][16]
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Physical and Chemical Properties
The key physical and chemical properties of 1,2-Ethanedithiol are summarized in the table

below.

Property Value References

Molecular Formula C₂H₆S₂ [15][16]

Molecular Weight 94.19 g/mol [15][17]

Appearance
Colorless liquid with a

characteristic odor
[15][16][17]

Boiling Point 144-146 °C [15][17][18]

Melting Point -41 °C [15][17][18]

Density 1.123 g/cm³ at 25 °C [15][17]

Solubility

Slightly soluble in water;

soluble in most organic

solvents

[15][16][17]

pKa ~11 [15][16]

Refractive Index (n₂₀/D) 1.558 [15][17]

Vapor Pressure 4.8 mmHg at 20 °C [18]

Flash Point 44 °C (111.2 °F)

Chemical Reactivity and Applications
1,2-Ethanedithiol is widely used in organic chemistry to protect aldehydes and ketones by

converting them into 1,3-dithiolanes.[15][16] These dithiolanes are stable to a wide range of

reaction conditions but can be readily converted back to the original carbonyl group. The

methyne proton of a dithiolane derived from an aldehyde can be deprotonated and the resulting

carbanion can be alkylated, making 1,2-ethanedithiol a key reagent in umpolung chemistry.[15]

[16] It is also used as a scavenger in peptide synthesis.[15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://en.wikipedia.org/wiki/Ethane-1,2-dithiol
https://www.chemeurope.com/en/encyclopedia/1%2C2-Ethanedithiol.html
https://en.wikipedia.org/wiki/Ethane-1,2-dithiol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3742510.htm
https://en.wikipedia.org/wiki/Ethane-1,2-dithiol
https://www.chemeurope.com/en/encyclopedia/1%2C2-Ethanedithiol.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3742510.htm
https://en.wikipedia.org/wiki/Ethane-1,2-dithiol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3742510.htm
https://parchem.com/chemical-supplier-distributor/ethane-1-2-dithiol-151108
https://en.wikipedia.org/wiki/Ethane-1,2-dithiol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3742510.htm
https://parchem.com/chemical-supplier-distributor/ethane-1-2-dithiol-151108
https://en.wikipedia.org/wiki/Ethane-1,2-dithiol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3742510.htm
https://en.wikipedia.org/wiki/Ethane-1,2-dithiol
https://www.chemeurope.com/en/encyclopedia/1%2C2-Ethanedithiol.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3742510.htm
https://en.wikipedia.org/wiki/Ethane-1,2-dithiol
https://www.chemeurope.com/en/encyclopedia/1%2C2-Ethanedithiol.html
https://en.wikipedia.org/wiki/Ethane-1,2-dithiol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3742510.htm
https://parchem.com/chemical-supplier-distributor/ethane-1-2-dithiol-151108
https://en.wikipedia.org/wiki/Ethane-1,2-dithiol
https://www.chemeurope.com/en/encyclopedia/1%2C2-Ethanedithiol.html
https://en.wikipedia.org/wiki/Ethane-1,2-dithiol
https://www.chemeurope.com/en/encyclopedia/1%2C2-Ethanedithiol.html
https://en.wikipedia.org/wiki/Ethane-1,2-dithiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15412327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Synthesis of 1,2-Ethanedithiol

A common laboratory synthesis involves the reaction of 1,2-dibromoethane with thiourea,

followed by hydrolysis.[19]

Step 1: Formation of the Diisothiuronium Salt

Reactants: 1,2-dibromoethane and thiourea in ethanol.

Procedure: A mixture of thiourea in ethanol is heated to reflux, and 1,2-dibromoethane is

added. A vigorous exothermic reaction occurs, leading to the precipitation of ethylene

diisothiuronium bromide. The salt is collected by filtration.[19]

Step 2: Hydrolysis

Reactants: Ethylene diisothiuronium bromide and a strong base (e.g., potassium

hydroxide).

Procedure: The diisothiuronium salt is boiled under reflux with an aqueous solution of

potassium hydroxide. Ammonia is evolved during this period. The reaction mixture is then

acidified, and the 1,2-ethanedithiol is isolated by steam distillation.[19]

Diagrams
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Synthesis of 1,2-Ethanedithiol

1,2-Dibromoethane

Ethylene Diisothiuronium Bromide

Thiourea

1,2-Ethanedithiol

KOH (Hydrolysis)
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Caption: Synthetic pathway for 1,2-Ethanedithiol from 1,2-Dibromoethane.

Protection of a Ketone with 1,2-Ethanedithiol
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Caption: Formation of a 1,3-dithiolane from a ketone and 1,2-ethanedithiol.

Conclusion
While direct experimental data for "1,2-Bis(sulfanyl)ethan-1-ol" is not readily available, the

properties and reactivity of 2-Mercaptoethanol and 1,2-Ethanedithiol provide a robust

framework for predicting its behavior. The presence of two thiol groups suggests strong

reducing capabilities and the ability to act as a bidentate ligand for metal ions, similar to 1,2-

Ethanedithiol. The additional hydroxyl group would likely increase its water solubility and

introduce reactivity characteristic of alcohols, analogous to 2-Mercaptoethanol. This guide

serves as a foundational resource for researchers and professionals working with or

developing novel dithiol compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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